Cas no 1552438-37-5 (Ethyl 2-amino-3-(benzyloxy)benzoate)

• Product Name: Ethyl 2-amino-3-(benzyloxy)benzoate
• CAS No: 1552438-37-5
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 5685443
• PubChem ID: 115546878
• Update Time: 2025-08-03

Ethyl 2-amino-3-(benzyloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 1552438-37-5
• EN300-23701006
• ethyl 2-amino-3-(benzyloxy)benzoate
• Ethyl 2-amino-3-(benzyloxy)benzoate

• Inchi： 1S/C16H17NO3/c1-2-19-16(18)13-9-6-10-14(15(13)17)20-11-12-7-4-3-5-8-12/h3-10H,2,11,17H2,1H3
• InChI Key： CLDLPOOOLGPBNR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC=C(C(=O)OCC)C=1N

Computed Properties

• Exact Mass: 271.12084340g/mol
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.6Ų

Additional information on Ethyl 2-amino-3-(benzyloxy)benzoate

Ethyl 2-amino-3-(benzyloxy)benzoate (CAS No. 1552438-37-5): A Comprehensive Overview in Modern Chemical Research

Ethyl 2-amino-3-(benzyloxy)benzoate, identified by its unique Chemical Abstracts Service (CAS) number 1552438-37-5, represents a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in various biochemical pathways and synthetic methodologies. The combination of an amino group, a benzyloxy substituent, and a benzoate moiety endows this molecule with a diverse range of chemical properties that make it a valuable candidate for further investigation.

The structural composition of Ethyl 2-amino-3-(benzyloxy)benzoate facilitates its role as a versatile intermediate in organic synthesis. The presence of the amino group (-NH₂) allows for further functionalization, enabling the creation of more complex derivatives that can be tailored for specific biological activities. Additionally, the benzyloxy group (-OCH₂Ph) introduces hydrophobicity and stability, which are crucial factors in drug design and formulation. These attributes make the compound particularly interesting for researchers exploring novel therapeutic agents.

In recent years, there has been a growing interest in the development of molecules that can modulate enzymatic activity and cellular signaling pathways. Ethyl 2-amino-3-(benzyloxy)benzoate has been investigated for its potential to interact with various biological targets, including enzymes and receptors involved in inflammation, pain perception, and neurodegenerative diseases. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes, making them promising candidates for further pharmacological development.

The benzoate moiety in Ethyl 2-amino-3-(benzyloxy)benzoate is particularly noteworthy due to its presence in numerous pharmacologically active compounds. Benzoates are known for their ability to enhance drug solubility and bioavailability, which are critical factors in the formulation of effective therapeutics. Moreover, the benzyloxy group can serve as a scaffold for designing molecules with improved metabolic stability, reducing the likelihood of rapid degradation within the body.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of Ethyl 2-amino-3-(benzyloxy)benzoate with biological targets with greater accuracy. These computational models have been instrumental in identifying potential lead compounds for drug development. By leveraging machine learning algorithms and molecular docking techniques, scientists have been able to optimize the structure of this compound to enhance its biological activity while minimizing adverse effects.

The synthesis of Ethyl 2-amino-3-(benzyloxy)benzoate presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes often require multiple steps and harsh reaction conditions, which can lead to low yields and the formation of byproducts. However, recent innovations in green chemistry have provided more sustainable alternatives. For instance, catalytic methods that employ transition metals have been developed to streamline the synthesis process while reducing environmental impact.

The potential applications of Ethyl 2-amino-3-(benzyloxy)benzoate extend beyond pharmaceuticals into the field of materials science. Its unique chemical properties make it suitable for use as a building block in the synthesis of advanced polymers and coatings. These materials could find applications in electronics, where their stability and functionality are essential for reliable performance.

In conclusion, Ethyl 2-amino-3-(benzyloxy)benzoate (CAS No. 1552438-37-5) is a multifaceted compound with significant potential in both chemical research and industrial applications. Its structural features enable diverse functionalization and interaction with biological targets, making it a valuable asset in drug discovery efforts. As research continues to uncover new methodologies for synthesis and application, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.